Cas no 50728-38-6 (2-O-β-D-Mannopyranosyl-D-mannose)

• Product Name: 2-O-β-D-Mannopyranosyl-D-mannose
• CAS No: 50728-38-6
• MF: C₃₆H₆₆O₃₃
• MW: 1026.88945627213
• CID: 1061630
• PubChem ID: 52921598
• Update Time: 2025-10-31

2-O-β-D-Mannopyranosyl-D-mannose Chemical and Physical Properties

Names and Identifiers

• 2-O-β-D-Mannopyranosyl-D-mannose
• 2-O-(β-D-Mannopyranosyl)-D-mannose
• 2-O-β-D-Mannopyranos
• (4S,5S)-6-(Hydroxymethyl)-3-[(2S,4S,5S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxane-2,4,5-triol
• 50728-38-6
• DTXSID80857953
• 2-O-BETA-D-MANNOPYRANOSYL-D-MANNOSE
• 2-O-(beta-D-Mannopyranosyl)-D-mannose
• 2-O-beta-D-threo-Hexopyranosyl-D-threo-hexopyranose

• Inchi： 1S/3C12H22O11/c13-1-3(15)9-8(19)10(11(20)22-9)23-12-7(18)6(17)5(16)4(2-14)21-12;13-1-3-6(16)8(18)10(11(20)21-3)23-12-9(19)7(17)5(15)4(2-14)22-12;13-1-4(16)7(17)8(18)5(2-14)22-12-11(21)10(20)9(19)6(3-15)23-12/h2*3-20H,1-2H2;2,4-13,15-21H,1,3H2
• InChI Key： QDIWXKQRIPFNEA-UHFFFAOYSA-N
• SMILES： OCC(C(C(C(C=O)OC1C(O)C(O)C(O)C(CO)O1)O)O)O.OCC(C1C(O)C(OC2C(O)C(O)C(O)C(CO)O2)C(O)O1)O.OCC1C(O)C(O)C(OC2C(O)C(O)C(O)C(CO)O2)C(O)O1

Computed Properties

• Exact Mass: 342.11621151g/mol
• Monoisotopic Mass: 342.11621151g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.2
• Topological Polar Surface Area: 190Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides

Additional information on 2-O-β-D-Mannopyranosyl-D-mannose

2-O-β-D-Mannopyranosyl-D-mannose (CAS No. 50728-38-6): A Comprehensive Overview

2-O-β-D-Mannopyranosyl-D-mannose (CAS No. 50728-38-6) is a complex carbohydrate that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as Man(1→2)Man, is a disaccharide composed of two mannose units linked by a β(1→2) glycosidic bond. The unique structure and properties of 2-O-β-D-Mannopyranosyl-D-mannose make it a valuable molecule for various applications, including glycobiology, drug delivery systems, and the development of novel therapeutic agents.

In recent years, the study of glycoconjugates and their roles in biological processes has become increasingly important. 2-O-β-D-Mannopyranosyl-D-mannose is one such glycoconjugate that has been extensively studied due to its potential in modulating immune responses and cellular interactions. Research has shown that this disaccharide can influence the binding and recognition processes of glycan-binding proteins, such as lectins, which are involved in various physiological and pathological conditions.

The structural characteristics of 2-O-β-D-Mannopyranosyl-D-mannose are crucial for its biological activity. The β(1→2) linkage between the two mannose units provides a specific conformation that is recognized by certain receptors on cell surfaces. This recognition can trigger signaling pathways that regulate immune responses, inflammation, and other cellular processes. For instance, studies have demonstrated that Man(1→2)Man can enhance the phagocytic activity of macrophages and modulate the expression of cytokines, making it a promising candidate for immunomodulatory therapies.

In the context of drug delivery, 2-O-β-D-Mannopyranosyl-D-mannose has been explored for its potential to improve the targeting and efficacy of therapeutic agents. The ability of this disaccharide to interact with specific receptors on target cells can be leveraged to design targeted drug delivery systems. For example, researchers have developed nanoparticles coated with Man(1→2)Man to enhance the delivery of anticancer drugs to tumor cells. These nanoparticles have shown improved uptake by tumor cells and reduced toxicity to healthy tissues, highlighting the potential of 2-O-β-D-Mannopyranosyl-D-mannose in cancer therapy.

Moreover, 2-O-β-D-Mannopyranosyl-D-mannose has been investigated for its role in glycobiology and glycomics research. Glycans play critical roles in cell-cell communication, protein folding, and immune responses. Understanding the structure-function relationships of glycans like Man(1→2)Man is essential for advancing our knowledge in these areas. Recent advancements in analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR), have enabled more detailed characterization of 2-O-β-D-Mannopyranosyl-D-mannose and other complex carbohydrates. These techniques have provided insights into the dynamic interactions between glycans and their binding partners, contributing to the development of new diagnostic tools and therapeutic strategies.

The synthesis of 2-O-β-D-Mannopyranosyl-D-mannose is a challenging task due to its complex structure. However, significant progress has been made in developing efficient synthetic routes for this disaccharide. One common approach involves the use of glycosylation reactions to link the two mannose units with high regioselectivity and stereoselectivity. Advances in catalytic methods and protecting group strategies have further streamlined the synthesis process, making it more accessible for large-scale production.

In addition to its applications in research and development, 2-O-β-D-Mannopyranosyl-D-mannose has potential commercial applications in the food industry as a functional ingredient. The unique properties of this disaccharide can be utilized to enhance the nutritional value and functional benefits of food products. For example, studies have shown that Man(1→2)Man can improve gut health by promoting the growth of beneficial bacteria and modulating gut microbiota composition.

Despite its promising applications, further research is needed to fully understand the biological mechanisms underlying the effects of 2-O-β-D-Mannopyranosyl-D-mannose. Ongoing studies are exploring its potential in various disease models and clinical settings to validate its therapeutic efficacy and safety profile. Collaborative efforts between chemists, biologists, and clinicians are essential for advancing our knowledge and translating these findings into practical applications.

In conclusion, 2-O-β-D-Mannopyranosyl-D-mannose (CAS No. 50728-38-6) is a multifaceted molecule with significant potential in multiple fields. Its unique structural features and biological activities make it a valuable target for research and development in glycobiology, drug delivery systems, immunomodulation, and functional foods. As our understanding of this disaccharide continues to grow, it is likely to play an increasingly important role in advancing scientific knowledge and improving human health.